520-27-4(Diosmin),Dioven,Diosmin

Diosmin Properties

Names and Identifiers

- Diosmin
- DIOSMETIN-7-O-RUTINOSIDE
- DIOSMETIN-7-RUTINOSIDE
- BAROSMIN
- Dioven
- FlebosMil
- Flebosten
- 4H-1-Benzopyran-4-one, 7-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-
- 3',5,7-TRIHYDROXY-4'-METHOXYFLAVONE 7-RUTINOSIDE
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[(2s,3r,4s,5s,6r)-3,4,5-trihydroxy-6-[[(2r,3r,4r,5r,6s)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
- DIOSMIN(BAROSMIN)(P) PrintBack
- DIOSMIN(BAROSMIN)(SH) PrintBack
- 5-CouMarancarboxaldehyde
- Diosimin
- diosmetin-7-rhamnoglucoside
- Diosmine
- UNII-7QM776WJ5N
- Venosmine
- Diosmetin 7-O-rutinoside
- 3',5,7-Trihydroxy-4'-methoxyflavone 7-Rutinoside
- 3',5,7-TRIHYDROXY-4'-METHOXYFLAVONE 7-RUTINOSIDE, TECH.
- HMS2270O16
- SMR000112431
- SY076010
- MLS006011783
- AC-34120
- SCHEMBL14178901
- VS-02271
- Diosmin, BAN, INN
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxychromen-4-one
- 5,7,3'-Trihydroxy-4'-methoxyflavone 7-O-rutinoside
- CHEMBL1707291
- AKOS005613010
- AC-15439
- 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
- CHEBI:176381
- FT-0603441
- MLS001333176
- DTXSID10859445
- MLS001333175
- Diosmetin rutinoside
- Salinigricoflavonoloside
- 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[(3,4,5-trihydroxy-6-{[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy]methyl}oxan-2-yl)oxy]-4H-chromen-4-one
- HMS3655F22
- Buchu resin
- 3',5,7-trihydroxy-4'-methoxyflavone 7-rhamnoglucoside
- neodiosmin
- Diosmetin 7-O-rhamnosylglucoside
- Diosmin; Barosmin; Daflon
- 3',5,7-Trihydroxy 4'-methoxyflavone 7-O-rutinoside
- diosmetin 7-neohesperidoside
- Diosmetin 7-rutinoside
- 3',5,7-trihydroxy-4'-methoxyflavone-7-rutinoside
- Luteolin 4'-methyl ether 7-rutinoside
- +Expand
- MDL： MFCD00009772
- InChIKey： GZSOSUNBTXMUFQ-YFAPSIMESA-N
- Inchi： InChI=1S/C28H32O15/c1-10-21(32)23(34)25(36)27(40-10)39-9-19-22(33)24(35)26(37)28(43-19)41-12-6-14(30)20-15(31)8-17(42-18(20)7-12)11-3-4-16(38-2)13(29)5-11/h3-8,10,19,21-30,32-37H,9H2,1-2H3/t10-,19+,21-,22+,23+,24-,25+,26+,27+,28+/m0/s1
- SMILES： O=C1C=C(C2=CC=C(OC)C(O)=C2)OC3=CC(O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O)O)O)O4)O)O)O)=CC(O)=C13
- BRN： 74883

Computed Properties

Exact Mass: 608.17412g/mol
Surface Charge: 0
XLogP3: -0.8
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 7
Monoisotopic Mass: 608.17412g/mol
Monoisotopic Mass: 608.17412g/mol
Topological Polar Surface Area: 234Å²
Heavy Atom Count: 43
Complexity: 995
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 15
Surface Charge: 0
Molecular Weight: 608.5

Experimental Properties

LogP: -1.08970
PSA: 238.20000
Merck: 3297
Refractive Index: 1.711
Water Partition Coefficient: Soluble in DMSO (50 mg/ml), water (122 mg/ml at 25°C), and ethanol (<1 mg/ml at 25°C).
Boiling Point: 926.8°C at 760 mmHg
Melting Point: 280°C(dec.)(lit.)
Flash Point: 305.2±27.8 °C
Solubility: In vitro: DMSO solubility 32 mg/ml (52.58 mm; need ultrasonic)
Color/Form: Yellow powder
Solubility: Not determined
λmax: 345(EtOH)(lit.)
Specific Rotation: -116.0° - -126.0° (c=0.5, 0.1N NaOH)
Density: 1.6800

Diosmin Security Information

WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26; S36; S36/37
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ
Risk Phrases： R36/37/38
Signal Word：Warning
HazardClass：6.1

Diosmin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diosmin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IKXD-50mg	4H-1-Benzopyran-4-one,7-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-	520-27-4	95%	50mg	$4.00	2024-04-30
A2B Chem LLC	AI66129-50mg	Diosimin	520-27-4	95%	50mg	$4.00	2024-04-19
abcr	AB351712-5 g	Diosmin, 95%; .	520-27-4	95%	5 g	€76.10	2023-07-19
Ambeed	A670506-50mg	5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	520-27-4	95%	50mg	$5.0	2024-07-18
Apollo Scientific	BIK9004-25g	Diosmin	520-27-4		25g	£50.00	2023-09-01
Chemenu	CM186389-100g	5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	520-27-4	97%	100g	$98	2024-07-15
ChemScence	CS-8180-50mg	Diosmin	520-27-4	≥98.0%	50mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0508-20mg	Diosmin	520-27-4	98%	20mg	$45	2023-09-20
DC Chemicals	DCD-005-20 mg	Diosmin	520-27-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Enamine	EN300-18388399-0.05g	5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}methyl)oxan-2-yl]oxy}-4H-chromen-4-one	520-27-4		0.05g	$148.0	2023-09-19

Diosmin Suppliers

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:520-27-4)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

WuHan Dong Kang Yuan technology co., LTD

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(CAS:520-27-4)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

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(CAS:520-27-4)

MR./MRS.:HUA SONG TAO

Phone:18228097334

Email:2885374103@qq.com

NanJing Dilger Medical Technology Co.,Ltd

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(CAS:520-27-4)

MR./MRS.:WANG TAO

Phone:18013836722

Email:2399235533@qq.com

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

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(CAS:520-27-4)

MR./MRS.:WANG JING LI

Phone:13207195831

Email:wjyxxjl@foxmail.com

BioBioPha

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(CAS:520-27-4)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:sales@mail.biobiopha.com

JI SHUI XIAN JIAN MIN TIAN RAN XIANG LIAO YOU CHANG

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(CAS:520-27-4)

MR./MRS.:CENG XIAO

Phone:19870606785

Email:1805709358@qq.com

Nantong Zhonghe Chemical New Material Co.LTD

Audited Supplier

(CAS:520-27-4)

MR./MRS.:HU GE BING

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TCI (Shanghai) Development Co., Ltd.

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(CAS:520-27-4)

MR./MRS.:ZHANG ZE YUAN

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Wuhan DCSK Chemical Reagent Co., LTD

Audited Supplier

(CAS:520-27-4)

MR./MRS.:WANG NV SHI

Phone:13545255233

Email:2851686513@qq.com

Diosmin Related Literature

1. Biogenic approaches using citrus extracts for the synthesis of metal nanoparticles: the role of flavonoids in gold reduction and stabilization

Jelver Alexander Sierra,Caio Raphael Vanoni,Milton André Tumelero,Cristiani Campos Plá Cid,Ricardo Faccio,Dante Ferreira Franceschini,Tania Beatriz Creczynski-Pasa,André Avelino Pasa New J. Chem. 2016 40 1420
2. Unzipped carbon nanotubes: analytical and binding applications of semisynthetic phlebotropic flavonoid, diosmin

Nagappa L. Teradal,J. Seetharamappa,A. K. Satpati RSC Adv. 2015 5 55550
3. Diosmin, a citrus fruit-derived phlebotonic bioflavonoid protects rats from chronic kidney disease-induced loss of bone mass and strength without deteriorating the renal function

Shivani Sharma,Konica Porwal,Chirag Kulkarni,Subhashis Pal,Praveer Sihota,Saroj Kumar,Mahesh Chandra Tiwari,Roshan Katekar,Ashish Kumar,Priya Singh,Swati Rajput,Rajdeep Guha,Navin Kumar,Jiaur R. Gayen,Naibedya Chattopadhyay Food Funct. 2022 13 2184
4. Bioaccessibility and bioactivities of phenolic compounds from microalgae during in vitro digestion and colonic fermentation

Kunning Li,Xinyu Duan,Linhui Zhou,David R. A. Hill,Gregory J. O. Martin,Hafiz A. R. Suleria Food Funct. 2023 14 899
5. Molecular mechanisms of the effects of the ethanolic extract of Muntingia calabura Linn. fruit on lipopolysaccharide-induced pro-inflammatory mediators in macrophages

Jau-Tien Lin,Yuan-Yen Chang,Yi-Chen Chen,Bo-Yan Shen,Deng-Jye Yang Food Funct. 2017 8 1245
6. Characterization of active antiplatelet chemical compositions of edible Citrus limon through ultra-performance liquid chromatography single quadrupole mass spectrometry-based chemometrics

Qian Zhang,Chengning Tan,Liang Cai,Fangbo Xia,Die Gao,Fengqing Yang,Hua Chen,Zhining Xia Food Funct. 2018 9 2762
7. Profiles of free and bound phenolics extracted from Citrus fruits and their roles in biological systems: content, and antioxidant, anti-diabetic and anti-hypertensive properties

Muhammad H. Alu'datt,Taha Rababah,Mohammad N. Alhamad,Majdi A. Al-Mahasneh,Khalil Ereifej,Ghazi Al-Karaki,Mohammed Al-Duais,Juan E. Andrade,Carole C. Tranchant,Stan Kubow,Kawther A. Ghozlan Food Funct. 2017 8 3187
8. Nanoclay-based sensor composites for the facile detection of molecular antioxidants

Adél Szerlauth,Lilla Szalma,Szabolcs Muráth,Szilárd Sáringer,Gábor Varga,Li Li,István Szilágyi Analyst 2022 147 1367
9. Metabolism and pharmacological activities of the natural health-benefiting compound diosmin

Yizhou Zheng,Rui Zhang,Weimei Shi,Linfu Li,Hai Liu,Zhixi Chen,Longhuo Wu Food Funct. 2020 11 8472
10. Characterization of active antiplatelet chemical compositions of edible Citrus limon through ultra-performance liquid chromatography single quadrupole mass spectrometry-based chemometrics

Qian Zhang,Chengning Tan,Liang Cai,Fangbo Xia,Die Gao,Fengqing Yang,Hua Chen,Zhining Xia Food Funct. 2018 9 2762
11. Orange fruit (Citrus sinensis) peel extract attenuates chemotherapy-induced toxicity in male rats

Eman A. Abdelghffar,Heba A. S. El-Nashar,Ameera G. A. AL-Mohammadi,Omayma A. Eldahshan Food Funct. 2021 12 9443

Cas no 520-27-4 (Diosmin)

Diosmin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Diosmin Security Information

Diosmin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Diosmin Price

Diosmin Suppliers

Diosmin Related Literature

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520-27-4 (Diosmin) Related Products